Cas no 2229555-82-0 (1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229555-82-0
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5884107
• PubChem ID: 165601239
• Update Time: 2025-05-22

1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine
• 2229555-82-0
• EN300-2006162

• Inchi： 1S/C10H9F4N/c11-6-2-1-3-7(12)8(6)9(15)4-10(13,14)5-9/h1-3H,4-5,15H2
• InChI Key： OALLHCMBPUHMFA-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC=CC=2F)F)(C1)N)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(2,6-Difluorophenyl)-3,3-Difluorocyclobutan-1-Amine (CAS 2229555-82-0)

1-(2,6-Difluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS 2229555-82-0) is a fluorinated cyclobutylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's difluorophenyl and difluorocyclobutane moieties contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

The synthesis of 1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine involves multi-step organic reactions, including fluorination and cyclobutane ring formation, which are critical for achieving high purity and yield. Recent advancements in green chemistry have also explored solvent-free or catalytic methods to reduce environmental impact, a topic highly searched in academic and industrial circles. Its molecular weight and logP value further highlight its suitability for blood-brain barrier penetration, a key focus area in neurodegenerative disease research.

In the context of AI-driven drug design, this compound has been flagged in computational screenings for its target selectivity and low toxicity profile. These attributes resonate with the growing demand for safer small-molecule drugs, as evidenced by frequent searches on platforms like PubMed and Google Scholar. Additionally, its crystal structure and hydrogen-bonding patterns have been studied using X-ray diffraction, providing insights into its solid-state stability—a hot topic in formulation science.

From an SEO perspective, queries such as "fluorinated cyclobutylamine uses" or "CAS 2229555-82-0 suppliers" reflect commercial interest. The compound's patent landscape is another trending subject, with several filings covering its derivatives and therapeutic applications. Notably, its scalable synthesis and cost-effectiveness are frequently discussed in forums related to process chemistry.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and ecotoxicology data are under evaluation, addressing the sustainability concerns prevalent in modern chemical industries. This aligns with searches on "green fluorination methods" or "FDA-approved fluorinated compounds," emphasizing the intersection of innovation and compliance.

In summary, 1-(2,6-difluorophenyl)-3,3-difluorocyclobutan-1-amine exemplifies the convergence of structural ingenuity and practical utility. Its relevance to CNS drug development, computational chemistry, and sustainable synthesis ensures its continued prominence in scientific discourse and industrial applications.